2-Isopropoxy-4-methyl-benzonitrile
Cat. No. B7871322
M. Wt: 175.23 g/mol
InChI Key: JPRDSJPGAMYBOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09216975B2
Procedure details
The 2-fluoro-4-methyl-benzonitrile (0.8 g, 3.99 mmol) was added in small portion to a mixture of NaH 60% (4 mol eq, 0.61 g) in isopropanol (30 mL). The reaction mixture was heated at 50° C. overnight. The solvent was distilled and water was added to the residue. The aqueous solution was extracted with EtOAc (3×25 mL) and the organic phases were evaporated at reduced pressure to give 30a as a deliquescent white solid (1.09 g, 6.22 mmol). 1HNMR (DMSO, 200 MHz) δ 1.21 (s, 3H), 1.28 (s, 3H), 2.10 (s, 3H), 4.89 (m, 1H), 7.41 (d, 1H), 7.55 (s, 1H), 7.89 (m, 1H).
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[C:8]([CH3:10])[CH:7]=[CH:6][C:3]=1[C:4]#[N:5].[H-].[Na+].[CH:13]([OH:16])([CH3:15])[CH3:14]>>[CH:13]([O:16][C:2]1[CH:9]=[C:8]([CH3:10])[CH:7]=[CH:6][C:3]=1[C:4]#[N:5])([CH3:15])[CH3:14] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.8 g
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Type
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reactant
|
|
Smiles
|
FC1=C(C#N)C=CC(=C1)C
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|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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[H-].[Na+]
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Step Two
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
|
C(C)(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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50 °C
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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|
Details
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The solvent was distilled
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ADDITION
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Type
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ADDITION
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|
Details
|
water was added to the residue
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The aqueous solution was extracted with EtOAc (3×25 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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the organic phases were evaporated at reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)OC1=C(C#N)C=CC(=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 6.22 mmol | |
| AMOUNT: MASS | 1.09 g |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
